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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100

An In-depth Technical Guide to 2,2-
Dimethylpentanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,2-Dimethylpentanal, a branched aliphatic aldehyde. The information is curated
for professionals in research and development, with a focus on presenting clear, quantitative
data and outlining relevant experimental methodologies.

Core Properties of 2,2-Dimethylpentanal

2,2-Dimethylpentanal, also known as 2,2-dimethylvaleraldehyde, is an organic compound with
the chemical formula C7H140[1][2][3][4]. Its structure features a pentanal backbone with two
methyl groups attached to the alpha carbon. The CAS Registry Number for this compound is
14250-88-5[1][2][3][4].

Physical and Chemical Constants

The known physical and chemical properties of 2,2-Dimethylpentanal are summarized in the
table below. These constants are crucial for its handling, application in synthesis, and
purification.
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Property Value Reference
CAS Number 14250-88-5 (11121131141
Molecular Formula C7H140 [1112][3][4]
Molecular Weight 114.19 g/mol [1114]
Boiling Point 136.4 °C at 760 mmHg

Density 0.807 g/cm?

Flash Point 24.5°C

Melting Point Not Available [3]

Expected to have low solubility
Solubility in water and be soluble in

organic solvents.

Experimental Protocols

While specific, detailed experimental protocols for the determination of all physical constants of
2,2-Dimethylpentanal are not readily available in the literature, standard methodologies for
aliphatic aldehydes can be applied.

Determination of Boiling Point

The boiling point of 2,2-Dimethylpentanal can be determined using a standard distillation or
reflux apparatus.

o Apparatus: A round-bottom flask, heating mantle, condenser, thermometer, and distillation
head.

e Procedure:

o Place a sample of 2,2-Dimethylpentanal in the round-bottom flask with a few boiling
chips.

o Assemble the distillation apparatus.
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o Slowly heat the sample until it begins to boil.

o Record the temperature at which the vapor and liquid are in equilibrium, and the
temperature remains constant. This temperature is the boiling point.

Determination of Density

The density of liquid 2,2-Dimethylpentanal can be determined using a pycnometer or a digital

density meter.

e Apparatus: A pycnometer of a known volume, a balance, and a temperature-controlled water
bath.

e Procedure:

o

Weigh the empty, dry pycnometer.
o Fill the pycnometer with 2,2-Dimethylpentanal, ensuring there are no air bubbles.

o Place the filled pycnometer in a water bath to bring it to a specific temperature (e.g., 20
°C).

o Remove any excess liquid and weigh the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Chemical Synthesis and Reactivity

2,2-Dimethylpentanal is a useful intermediate in organic synthesis. One of its key reactions is

the aldol condensation.

Aldol Condensation of 2,2-Dimethylpentanal

Due to the absence of a-hydrogens, 2,2-Dimethylpentanal can act as an electrophile in a
crossed aldol condensation with another enolizable aldehyde or ketone. A general protocol for
a base-catalyzed crossed aldol condensation is as follows:
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e Reactants: 2,2-Dimethylpentanal, an enolizable aldehyde or ketone (e.g., acetone), a base

catalyst (e.g., sodium hydroxide), and a solvent (e.g., ethanol).

e Procedure:

o Dissolve the enolizable carbonyl compound in the solvent in a reaction flask.

o Slowly add the base catalyst to the solution while stirring.

o Add 2,2-Dimethylpentanal dropwise to the reaction mixture.

o The reaction is typically stirred at room temperature or with gentle heating.

o The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction is worked up by neutralization, extraction, and purification

of the B-hydroxy carbonyl product, which may dehydrate to form an a,3-unsaturated

carbonyl compound.

Below is a logical workflow for a general crossed aldol condensation involving 2,2-

Dimethylpentanal.
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Caption: Workflow for a crossed aldol condensation.

Biological Activity and Signaling Pathways

Currently, there is no significant information available in the scientific literature regarding the
biological activity of 2,2-Dimethylpentanal or its involvement in any signaling pathways. Its
primary application appears to be as a synthetic intermediate in organic chemistry.

Synthesis of 2,2-Dimethylpentanal

A plausible synthetic route to 2,2-Dimethylpentanal involves the oxidation of the
corresponding primary alcohol, 2,2-dimethylpentan-1-ol.
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Caption: Synthesis of 2,2-Dimethylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dimethylpentanal CAS number and physical
constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085100#2-2-dimethylpentanal-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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